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Compound of Interest

Compound Name: Triethylaniline

Cat. No.: B8750266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N,N-diethylaniline in

various organic solvents. Due to the ambiguity of the term "triethylaniline," this document

focuses on N,N-diethylaniline, a widely used chemical intermediate. While extensive

quantitative solubility data is not readily available in public literature, this guide compiles

existing qualitative information, outlines a detailed experimental protocol for determining

solubility, and presents a visual workflow for this procedure.

Solubility Profile of N,N-Diethylaniline
N,N-diethylaniline is a tertiary amine that is generally soluble in a range of common organic

solvents. Its solubility is attributed to its molecular structure, which includes both a non-polar

benzene ring and a polar tertiary amine group. This allows for favorable interactions with a

variety of solvent types.

Quantitative Solubility Data
Precise quantitative solubility data for N,N-diethylaniline across a wide spectrum of organic

solvents is limited in publicly accessible databases. However, its solubility in water has been

reported as 1 gram in 70 mL at 12 °C.[1][2][3][4]

Qualitative Solubility Summary
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The following table summarizes the qualitative solubility of N,N-diethylaniline in common

organic solvents based on available information. "Miscible" indicates that the substances will

mix in all proportions, forming a homogeneous solution. "Slightly miscible" or "slightly soluble"

suggests limited solubility.

Solvent Class Specific Solvents Qualitative Solubility

Water Water
Slightly Soluble/Slightly

Miscible[5][6]

Alcohols Ethanol
Soluble/Slightly Miscible[1][5]

[6][7][8]

Ethers Diethyl Ether
Soluble/Slightly Miscible[1][6]

[7][8]

Ketones Acetone Miscible[3][5]

Aromatic Hydrocarbons Benzene Soluble[7][8]

Halogenated Hydrocarbons Chloroform
Soluble/Slightly Miscible[1][5]

[7][8]

Experimental Protocol for Determining Solubility
For researchers requiring precise quantitative solubility data, the gravimetric method is a

reliable and straightforward approach. This protocol details the steps to determine the solubility

of a liquid solute, such as N,N-diethylaniline, in an organic solvent.

Objective
To determine the concentration of a saturated solution of N,N-diethylaniline in a specific organic

solvent at a controlled temperature.

Materials
N,N-diethylaniline (solute)

Organic solvent of interest
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Conical flask or sealed vials

Magnetic stirrer and stir bars

Constant temperature bath (e.g., water bath)

Analytical balance (accurate to at least 0.1 mg)

Glass pipettes and bulbs

Pre-weighed evaporating dish or watch glass

Drying oven

Syringe filter (if necessary for clarification)

Procedure
Preparation of a Saturated Solution:

Add a known volume of the selected organic solvent to a conical flask.

Place the flask in a constant temperature bath set to the desired experimental

temperature.

Gradually add an excess of N,N-diethylaniline to the solvent while continuously stirring.

"Excess" is defined as the point where a separate liquid phase of N,N-diethylaniline is

observed and does not dissolve with further stirring.

Allow the mixture to stir for a sufficient period (e.g., 24 hours) to ensure equilibrium is

reached and the solution is saturated.

Sample Collection:

Turn off the stirrer and allow any undissolved N,N-diethylaniline to settle.

Carefully pipette a known volume (e.g., 10 mL) of the clear, saturated supernatant into a

pre-weighed evaporating dish. Avoid transferring any of the undissolved solute. If
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necessary, use a syringe filter to ensure the collected sample is free of undissolved

droplets.

Gravimetric Analysis:

Weigh the evaporating dish containing the aliquot of the saturated solution to determine

the total mass of the solution.

Carefully evaporate the solvent in a well-ventilated fume hood or using a rotary

evaporator. The evaporation temperature should be kept low enough to prevent any loss

of the less volatile N,N-diethylaniline.

Once the solvent has evaporated, place the evaporating dish in a drying oven at a

temperature below the boiling point of N,N-diethylaniline to remove any residual solvent.

Cool the dish in a desiccator and weigh it. Repeat the drying and weighing steps until a

constant mass is achieved. This final mass represents the mass of the dissolved N,N-

diethylaniline.

Calculation of Solubility
Mass of the solvent:

Mass of solvent = (Mass of dish + solution) - (Mass of dish + dried solute)

Mass of the solute:

Mass of solute = (Mass of dish + dried solute) - (Mass of empty dish)

Solubility:

Solubility is typically expressed as grams of solute per 100 grams of solvent or grams of

solute per 100 mL of solvent.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental determination of solubility

using the gravimetric method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8750266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Saturated Solution

Sample Collection

Gravimetric Analysis

Calculation

Add solvent to flask

Place in constant temperature bath

Add excess N,N-diethylaniline

Stir to equilibrium (e.g., 24h)

Stop stirring and allow to settle

Pipette known volume of supernatant

Transfer to pre-weighed evaporating dish

Weigh dish with solution

Evaporate solvent

Dry to constant weight

Weigh dish with dried solute

Calculate mass of solvent Calculate mass of solute

Determine solubility (g/100g or g/100mL)

Click to download full resolution via product page

Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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